Cas no 92064-03-4 ( )

• Product Name: &nbsp
• CAS No: 92064-03-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 997887
• PubChem ID: 289245
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[methyl(propan-2-yl)amino]propan-1-ol
• NSC-150931
• DTXSID70302427
• 92064-03-4
• SCHEMBL12257696
• NSC150931
•  

• Inchi： 1S/C8H19NO/c1-7(2)9(5)8(3,4)6-10/h7,10H,6H2,1-5H3
• InChI Key： JNQLHZLJDHUOAS-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N(C)C(C)C

Computed Properties

• Exact Mass: 145.146664
• Monoisotopic Mass: 145.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1

Experimental Properties

• Density: 0.876
• Boiling Point: 190.2°C at 760 mmHg
• Flash Point: 57.5°C
• Refractive Index: 1.446
• PSA: 23.47000
• LogP: 1.09750